Cas no 62614-97-5 (Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-)

Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- structure
62614-97-5 structure
Product Name:Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
CAS No:62614-97-5
MF:C30H51N
MW:425.732649087906
CID:438162
PubChem ID:71384623
Update Time:2025-04-19

Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
    • 6-heptadecyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
    • DTXSID90806876
    • 62614-97-5
    • Inchi: 1S/C30H51N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-29-27-22-18-17-21-26(27)28-23-19-20-25-30(28)31-29/h2-25H2,1H3
    • InChI Key: AUJWVCMMPBRSTC-UHFFFAOYSA-N
    • SMILES: N1C(CCCCCCCCCCCCCCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

  • Exact Mass: 425.40243
  • Monoisotopic Mass: 425.402150631g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 16
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.